Cas no 50424-28-7 (4-Chloro-6-methoxyquinazoline)

• Product Name: 4-Chloro-6-methoxyquinazoline
• CAS No: 50424-28-7
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD06657615
• CID: 825994
• PubChem ID: 11183174
• Update Time: 2025-05-19

4-Chloro-6-methoxyquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methoxyquinazoline
• 4-Chloro-6-methoxy-quinazoline
• 6-METHOXY-QUINAZOLIN-4-YLAMINE
• Quinazoline, 4-chloro-6-methoxy-
• PubChem23098
• 6-methoxy-4-chloroquinazoline
• 4-chloro-6-methoxyquinazo-line
• quinazoline,4-chloro-6-methoxy-
• MREJJMASIQVOTH-UHFFFAOYSA-N
• WT82145
• PB32431
• RP25336
• EN000169
• ST2411334
• AB1007416
• AB0025157
• W6573
• SCHEMBL591893
• SY013862
• 50424-28-7
• AS-38864
• J-515108
• MFCD06657615
• AKOS012384291
• EN300-68147
• DB-008392
• Z1082223882
• DTXSID80457932
• CS-W006180

• MDL： MFCD06657615
• Inchi： 1S/C9H7ClN2O/c1-13-6-2-3-8-7(4-6)9(10)12-5-11-8/h2-5H,1H3
• InChI Key： MREJJMASIQVOTH-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C=CC2=NC=N1)OC

Computed Properties

• Exact Mass: 194.02500
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• XLogP3: 2.5

Experimental Properties

• PSA: 35.01000
• LogP: 2.29180

4-Chloro-6-methoxyquinazoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4-Chloro-6-methoxyquinazoline

Comprehensive Overview of 4-Chloro-6-methoxyquinazoline (CAS No. 50424-28-7): Properties, Applications, and Industry Insights

4-Chloro-6-methoxyquinazoline (CAS No. 50424-28-7) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinazoline derivative is characterized by its chloro and methoxy functional groups, which contribute to its unique reactivity and broad applicability. The compound’s molecular formula, C₉H₇ClN₂O, and molecular weight of 194.62 g/mol make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 4-Chloro-6-methoxyquinazoline has surged due to its role in the development of kinase inhibitors, a class of compounds widely studied for their therapeutic potential. Researchers frequently search for "4-Chloro-6-methoxyquinazoline synthesis" or "CAS 50424-28-7 applications," reflecting its importance in drug discovery. Its structural motif is often leveraged to design molecules targeting EGFR (Epidermal Growth Factor Receptor), a hotspot in oncology research.

The compound’s physicochemical properties, such as its solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, make it suitable for diverse laboratory applications. Analytical techniques like HPLC and NMR are commonly employed to verify the purity of 50424-28-7, ensuring compliance with industry standards. Questions like "How to purify 4-Chloro-6-methoxyquinazoline" or "stability of CAS 50424-28-7" are frequently addressed in technical forums.

Beyond pharmaceuticals, 4-Chloro-6-methoxyquinazoline is explored in material science for its potential in creating fluorescent dyes and organic semiconductors. Its electron-deficient quinazoline core aligns with the growing interest in "organic electronic materials," a trending topic in sustainable technology. Innovators are also investigating its derivatives for crop protection, responding to the global demand for "green agrochemicals."

From a commercial perspective, suppliers of CAS 50424-28-7 emphasize batch-to-batch consistency and scalability, addressing queries like "bulk suppliers of 4-Chloro-6-methoxyquinazoline." Regulatory compliance, particularly REACH and FDA guidelines, is another critical consideration for buyers. The compound’s shelf life and storage conditions (typically 2–8°C under inert atmosphere) are frequently discussed in procurement circles.

In summary, 4-Chloro-6-methoxyquinazoline (CAS No. 50424-28-7) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its adaptability to modern research trends—such as targeted drug delivery and eco-friendly agrochemicals—ensures its relevance in evolving markets. As synthetic methodologies advance, this compound is poised to remain a cornerstone in industrial and academic laboratories worldwide.